Ethyl 5-amino-4-oxo-3-[4-(trifluoromethoxy)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-amino-4-oxo-3-[4-(trifluoromethoxy)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C16H12F3N3O4S/c1-2-25-15(24)12-10-7-27-13(20)11(10)14(23)22(21-12)8-3-5-9(6-4-8)26-16(17,18)19/h3-7H,2,20H2,1H3
• InChI Key: FEMWLOWGMUYRPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)N)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H12F3N3O4S
• Molecular Weight: 399.3 g/mol

Description

Ethyl 5-amino-4-oxo-3-[4-(trifluoromethoxy)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C16H12F3N3O4S and its molecular weight is 399.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The synthesis of different heterocycles from pyridazine derivatives showcases the versatility of Ethyl 5-amino-4-oxo-3-[4-(trifluoromethoxy)phenyl]thieno[3,4-d]pyridazine-1-carboxylate in creating a variety of chemical structures. For instance, starting with ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate, researchers have developed methods to synthesize 2-methyl-8,9-diphenyl-4H-pyridazino[4′,3′:4,5]thieno[3,2-d]-1,3-oxazin-4-one and related compounds, highlighting the chemical's role in forming complex heterocycles (Deeb & El-Abbasy, 2006).

Antimicrobial and Antibacterial Activities

Several studies have utilized this compound as a precursor for synthesizing new pyrimidine derivatives with reported antimicrobial evaluation. These compounds demonstrate the potential for creating new treatments against various bacterial strains, showcasing the compound's application in medical research for developing antibiotics (Farag, Kheder, & Mabkhot, 2008).

Development of New Pharmaceutical Compounds

The research on this compound has contributed significantly to the synthesis of novel pharmaceutical compounds. For example, the synthesis of new thieno[2,3-c]pyridazines and their derivatives from related compounds has led to the exploration of new therapeutic agents with potential antibacterial activities. This demonstrates the chemical's importance in the field of drug discovery and development (Al-Kamali et al., 2014).